Cas no 2901-34-0 (Benzenebutanoic acid, a-phenyl-)

• Product Name: Benzenebutanoic acid, a-phenyl-
• CAS No: 2901-34-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1437079
• Update Time: 2025-10-29

Benzenebutanoic acid, a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-phenyl-
• rac-2,4-diphenylbutyric acid
• Benzenebutanoic acid, α-phenyl-

• Inchi： 1S/C16H16O2/c17-16(18)15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,17,18)
• InChI Key： FZFIAPLRITZLME-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)O)CCC1C=CC=CC=1

Additional information on Benzenebutanoic acid, a-phenyl-

Exploring the Versatility of Benzenebutanoic acid, a-phenyl- (CAS No. 2901-34-0)

Benzenebutanoic acid, a-phenyl- (CAS No. 2901-34-0) is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, also known as 4-phenylbutyric acid, is a derivative of butyric acid with a phenyl group attached to the alpha carbon. Its unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, fragrances, and specialty chemicals. Researchers and manufacturers alike are increasingly interested in its properties and applications, especially in the context of sustainable chemistry and green synthesis.

The chemical formula of Benzenebutanoic acid, a-phenyl- is C10H12O2, and it typically appears as a white to off-white crystalline powder. One of the most notable characteristics of this compound is its solubility profile; it is soluble in organic solvents like ethanol and acetone but exhibits limited solubility in water. This property is crucial for its application in organic synthesis, where precise control over reaction conditions is required. The compound's melting point ranges between 75-78°C, making it stable under standard laboratory conditions.

In recent years, Benzenebutanoic acid, a-phenyl- has been widely studied for its role in pharmaceutical development. It serves as a key intermediate in the production of drugs targeting metabolic disorders and neurodegenerative diseases. For instance, its derivative, 4-phenylbutyrate, has shown promise in treating urea cycle disorders and certain types of cancer. This has led to a surge in demand for high-purity Benzenebutanoic acid, a-phenyl-, particularly in the biotech and pharmaceutical sectors.

Another area where Benzenebutanoic acid, a-phenyl- shines is in the fragrance industry. Its aromatic properties make it an excellent candidate for synthesizing perfumes and flavoring agents. The compound's ability to impart a subtle, long-lasting scent has made it a favorite among perfumers. Additionally, its stability under various pH conditions ensures that it retains its olfactory characteristics in different formulations, from personal care products to household cleaners.

From an industrial perspective, the synthesis of Benzenebutanoic acid, a-phenyl- has evolved to incorporate greener methodologies. Traditional routes often involved harsh reagents and generated significant waste, but modern approaches emphasize catalytic processes and renewable feedstocks. This shift aligns with the growing emphasis on sustainable chemistry and green manufacturing, topics that are currently trending in scientific and industrial circles. Companies are now investing in technologies that reduce the environmental footprint of producing such high-value chemicals.

The market dynamics for Benzenebutanoic acid, a-phenyl- are equally fascinating. With increasing applications in pharmaceuticals, fragrances, and agrochemicals, the compound's global demand is projected to grow steadily. Regions like North America and Europe dominate the consumption landscape, driven by robust R&D activities and stringent regulatory standards. Meanwhile, emerging economies in Asia-Pacific are catching up, fueled by expanding chemical and pharmaceutical industries. This geographic diversification presents both opportunities and challenges for suppliers and manufacturers.

Quality control is another critical aspect when dealing with Benzenebutanoic acid, a-phenyl-. Given its applications in sensitive sectors like healthcare, ensuring high purity and consistency is paramount. Advanced analytical techniques, such as HPLC and GC-MS, are routinely employed to verify the compound's identity and purity. Suppliers often provide certificates of analysis (CoA) to guarantee compliance with industry standards, a practice that builds trust among end-users.

In conclusion, Benzenebutanoic acid, a-phenyl- (CAS No. 2901-34-0) is a multifaceted compound with wide-ranging applications. Its role in pharmaceuticals, fragrances, and sustainable chemistry underscores its importance in modern science and industry. As research continues to uncover new uses and more efficient synthesis methods, the compound's relevance is only set to increase. For businesses and researchers alike, staying updated on the latest developments related to Benzenebutanoic acid, a-phenyl- is essential to leveraging its full potential.